Cas no 103204-34-8 (3-(2-Carbamoylphenoxy)propionic Acid)

• Product Name: 3-(2-Carbamoylphenoxy)propionic Acid
• CAS No: 103204-34-8
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD02364319
• CID: 1056314
• PubChem ID: 20112637
• Update Time: 2025-05-23

3-(2-Carbamoylphenoxy)propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carbamoylphenoxy)propanoic acid
• 3-(2-Carbamoylphenoxy)propionic Acid
• 3-(2-Carbamoyl-phenoxy)-propionic acid
• 3-(2-Carbamoyl-phenoxy)-propionsaeure
• SY008363
• AKOS000150277
• Oprea1_805597
• DB-058954
• EN300-101066
• DTXSID10602615
• 3-(2-carbamoylphenoxy)propanoicacid
• AC2750
• Z285229582
• CS-0307923
• A896582
• MFCD02364319
• 103204-34-8

• MDL： MFCD02364319
• Inchi： 1S/C10H11NO4/c11-10(14)7-3-1-2-4-8(7)15-6-5-9(12)13/h1-4H,5-6H2,(H2,11,14)(H,12,13)
• InChI Key： JDAPGIQXOMTIQY-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62000
• LogP: 1.33930

3-(2-Carbamoylphenoxy)propionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids

Additional information on 3-(2-Carbamoylphenoxy)propionic Acid

3-(2-Carbamoylphenoxy)propionic Acid: A Comprehensive Overview

The compound 3-(2-Carbamoylphenoxy)propionic Acid, also known by its CAS number 103204-34-8, is a significant organic compound with a diverse range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for innovative applications. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in contemporary research.

The molecular structure of 3-(2-Carbamoylphenoxy)propionic Acid comprises a phenoxy group substituted with a carbamoyl moiety at the 2-position, connected to a propionic acid chain. This structure endows the compound with versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its role as a precursor for the development of bioactive molecules, including pharmaceutical agents and agrochemicals.

In recent studies, 3-(2-Carbamoylphenoxy)propionic Acid has been investigated for its potential as a herbicide. Its ability to inhibit specific enzymatic pathways in plants has shown promise in controlling weeds without adversely affecting crop plants. This application aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

Beyond agriculture, this compound has also been explored in the pharmaceutical industry for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to modulate inflammatory pathways, suggesting its potential utility in treating conditions such as arthritis and other inflammatory disorders. These findings underscore the importance of further research to validate its efficacy and safety profiles.

The synthesis of 3-(2-Carbamoylphenoxy)propionic Acid involves multiple steps, typically starting from readily available aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These developments highlight the compound's feasibility for large-scale production.

In addition to its direct applications, 3-(2-Carbamoylphenoxy)propionic Acid serves as a valuable building block for constructing more complex molecules. Its versatility in forming diverse chemical bonds makes it an indispensable tool in organic synthesis laboratories worldwide.

The environmental impact of 3-(2-Carbamoylphenoxy)propionic Acid has also been a subject of recent research. Studies focusing on its biodegradation pathways and ecological fate are crucial for ensuring that its use does not pose long-term risks to ecosystems. Understanding these aspects is essential for promoting sustainable practices in industries that utilize this compound.

In conclusion, 3-(2-Carbamoylphenoxy)propionic Acid, with its CAS number 103204-34-8, stands out as a multifaceted compound with significant potential across various domains. Its continued exploration and development promise to yield innovative solutions that address current challenges in medicine, agriculture, and beyond.